Cas no 2138429-95-3 (5-Oxaspiro[3.4]octan-8-amine)

• Product Name: 5-Oxaspiro[3.4]octan-8-amine
• CAS No: 2138429-95-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5269277
• Update Time: 2026-03-09

5-Oxaspiro[3.4]octan-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[3.4]octan-8-amine

• Inchi： 1S/C7H13NO/c8-6-2-5-9-7(6)3-1-4-7/h6H,1-5,8H2
• InChI Key： AORHHCZYOUJLMQ-UHFFFAOYSA-N
• SMILES： C1C2(C(N)CCO2)CC1

Additional information on 5-Oxaspiro[3.4]octan-8-amine

Introduction to 5-Oxaspiro[3.4]octan-8-amine (CAS No. 2138429-95-3)

5-Oxaspiro[3.4]octan-8-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. The spirocyclic framework, characterized by an oxygen atom linking two rings, introduces a distinct conformational flexibility that is highly valuable for drug design. This compound, identified by its Chemical Abstracts Service (CAS) number 2138429-95-3, represents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 5-Oxaspiro[3.4]octan-8-amine consists of an eight-membered spirocyclic core with an amine functional group at the 8-position and a ketone oxygen at the 5-position. This arrangement not only provides a rich surface for chemical modifications but also allows for interactions with biological targets in multiple ways. The spirocyclic motif is particularly interesting because it can adopt various conformations, which may enhance binding affinity and selectivity in biological systems.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique pharmacological properties. Studies have demonstrated that spirocycles can exhibit improved metabolic stability, reduced toxicity, and enhanced bioavailability compared to linear or cyclic analogs. The oxygen atom in the spirocycle acts as a key pharmacophore, facilitating hydrogen bonding and hydrophobic interactions with biological targets.

One of the most compelling aspects of 5-Oxaspiro[3.4]octan-8-amine is its potential as a building block for more complex drug molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological activity. For instance, modifications at the 8-amino group have been explored to create potent inhibitors of enzymes involved in inflammatory pathways. Similarly, alterations around the spirocyclic core have led to compounds with improved binding affinity for receptors relevant to neurological disorders.

The synthesis of 5-Oxaspiro[3.4]octan-8-amine has been optimized through various methodologies, including asymmetric synthesis and transition-metal-catalyzed reactions. These approaches have enabled the production of enantiomerically pure forms of the compound, which are crucial for evaluating its pharmacological properties without interference from racemic mixtures. Advances in synthetic chemistry have also made it possible to introduce diverse functional groups at specific positions on the spirocycle, expanding the library of potential drug candidates.

Recent studies have highlighted the therapeutic potential of 5-Oxaspiro[3.4]octan-8-amine in treating a variety of diseases. For example, preclinical investigations have shown that derivatives of this compound exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways. Additionally, there is growing evidence suggesting that spirocyclic amines like 5-Oxaspiro[3.4]octan-8-amine may be effective in combating neurodegenerative diseases by interacting with specific protein targets involved in neuronal dysfunction.

The structural features of 5-Oxaspiro[3.4]octan-8-amine also make it an attractive candidate for developing drugs with improved pharmacokinetic profiles. The spirocyclic core enhances solubility while reducing lipophilicity, which can lead to better absorption and distribution within the body. Furthermore, the presence of both polar (amine) and non-polar (spirocycle) regions allows for favorable interactions with biological membranes, potentially improving drug delivery efficiency.

In conclusion, 5-Oxaspiro[3.4]octan-8-amine (CAS No. 2138429-95-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad therapeutic applications. Ongoing research continues to uncover new ways to harness its potential, making it a cornerstone in the development of next-generation therapeutics.